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Compound of Interest

Compound Name: Monomethyl auristatin F

Cat. No.: B609191

An In-depth Technical Guide to the Chemical Properties of Monomethyl Auristatin F (MMAF)

Introduction

Monomethyl auristatin F (MMAF) is a synthetic and highly potent antineoplastic agent derived
from the natural compound dolastatin 10.[1] As a powerful inhibitor of tubulin polymerization,
MMAF disrupts microtubule formation, leading to cell cycle arrest and apoptosis, making it a
critical payload in the development of antibody-drug conjugates (ADCs) for cancer therapy.[2]
[3][4][5] Its high toxicity necessitates its use as part of a targeted delivery system, such as an
ADC, rather than as a standalone drug.[2][5] This guide provides a detailed overview of the
chemical properties, mechanism of action, and relevant experimental protocols for MMAF.

Chemical and Physical Properties

MMAF is characterized as a white to off-white solid.[6] Its structure includes a C-terminal
phenylalanine with a charge, which attenuates its cytotoxic activity compared to its uncharged
counterpart, monomethyl auristatin E (MMAE).[2] This modification is thought to impair
intracellular access for the free drug.[7]

Physicochemical Data

The fundamental physicochemical properties of MMAF are summarized in the table below.
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Property Value

Molecular Formula C39H65N508[2][3][5][8]

Molecular Weight 731.98 g/mol [5]

CAS Number 745017-94-1[3][5][8]

Appearance White to Off-white Solid[6]

Solubility Soluble in DMSO (up to 20 mM)[2][9]

Mechanism of Action

MMAF functions as a potent antimitotic agent by inhibiting tubulin polymerization.[3][4][5] By
binding to tubulin, it prevents the formation of microtubules, which are essential components of
the mitotic spindle required for cell division. The disruption of the microtubule network triggers a
cell cycle arrest at the G2/M phase, ultimately leading to apoptosis.[10] When used in an ADC,
the antibody component targets a specific antigen on the tumor cell surface. Following
internalization of the ADC, the linker is cleaved, releasing the MMAF payload inside the cell to
exert its cytotoxic effect.[2][5][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://www.medkoo.com/products/7240
https://www.bocsci.com/product/mmaf-cas-745017-94-1-463321.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8066503/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8066503/
https://cellmosaic.com/mmaf-monomethyl-auristatin-f-control-set-for-in-vitro-studies/
https://www.targetmol.com/compound/mmaf%20sodium
https://tirto.id/kelun-biotech-presents-positive-phase-3-data-for-trastuzumab-botidotin-compared-to-t-dm1-at-2025-esmo-hjZY
https://tirto.id/kelun-biotech-presents-positive-phase-3-data-for-trastuzumab-botidotin-compared-to-t-dm1-at-2025-esmo-hjZY
https://www.benchchem.com/product/b609191#understanding-the-chemical-properties-of-monomethyl-auristatin-f
https://www.benchchem.com/product/b609191#understanding-the-chemical-properties-of-monomethyl-auristatin-f
https://www.benchchem.com/product/b609191#understanding-the-chemical-properties-of-monomethyl-auristatin-f
https://www.benchchem.com/product/b609191#understanding-the-chemical-properties-of-monomethyl-auristatin-f
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609191?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609191?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

